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Compound of Interest

Compound Name: Disperse red 56
CAS No.: 12637-13-7
Cat. No.: B1175085
Get Quote
. J

Disclaimer: Specific toxicological data for Disperse Red 56 (CAS No. 12637-13-7) is largely
unavailable in the public domain. This guide provides a comprehensive overview of the
toxicological profile of structurally similar and more extensively studied azo disperse dyes,
primarily Disperse Red 1 (CAS No. 2872-52-8), to infer potential hazards associated with
Disperse Red 56. The information presented herein should be interpreted with caution, as
minor structural differences can lead to significant variations in toxicological properties.

Chemical Identity

A comparison of the chemical structures of Disperse Red 56 and its analogues, Disperse Red
1 and Disperse Red 13, is provided below. All are monoazo dyes characterized by a substituted
azobenzene backbone.
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Molecular Molecular Chemical
Compound CAS Number )
Formula Weight Structure
_ alt text
Disperse Red 56  12637-13-7 C17H16CINs0s3 373.79 g/mol
[1]
_ alt text
Disperse Red 1 2872-52-8 C16H18N403 314.34 g/mol
[21[3]
. alt text
Disperse Red 13  3180-81-2 C16H17CIN4O3 348.78 g/mol
[41[5]

Summary of Toxicological Data

The following tables summarize the available quantitative toxicological data for Disperse Red 1
and other relevant disperse dyes. It is important to reiterate the absence of specific data for
Disperse Red 56.

Table 2.1: Acute Toxicity Data

] Route of
Compound Test Species o ] LDso Reference
Administration

) Data Not Oral, Dermal, )
Disperse Red 1 ) ) No data available
Available Inhalation
Disperse Red 11  Rat (female) Oral > 5 g/kg [6]
Disperse Red 11  Rat (male) Oral 0.7 - 1.0 g/kg [6]
Disperse Red 11  Rabbit Dermal > 2 g/kg [6]

Table 2.2: Genotoxicity Data
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Metabolic
Compound Test System o Result Reference
Activation (S9)
Salmonella Positive
Disperse Red 1 typhimurium With and Without  (frameshift [718]
(Ames test) mutations)
Human
] Lymphocytes i
Disperse Red 1 ) - Positive 9]
(Micronucleus
Assay)
HepG2 Cells
Disperse Red 1 (Micronucleus - Positive [9]
Assay)
Salmonella Positive
Disperse Red 13 typhimurium With and Without  (frameshift [8]
(Ames test) mutations)

Table 2.3: Reproductive and Developmental Toxicity

Data
) Dose Levels Observed
Compound Test Species Reference
(mg/kg bw) Effects
Increased
frequency of
abnormal sperm
20, 100, 500
) ) ) morphology,
Disperse Red 1 Male Mice (single oral [10]
decreased
gavage)

fertility, increased
DNA damage in
testis cells.

Table 2.4: Skin Sensitization Data
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Compound Test Method Result Reference

) Murine Local Lymph -
Disperse Red 1 Moderate sensitizer [11]
Node Assay (LLNA)

Experimental Protocols

Detailed methodologies for key toxicological assays are provided below, based on studies
conducted on Disperse Red 1 and other disperse dyes.

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a substance by measuring its ability to induce
reverse mutations in histidine-dependent strains of Salmonella typhimurium.

Protocol (based on studies with Disperse Red 1 and 13)[8]:

» Bacterial Strains:Salmonella typhimurium strains TA98 and TA100 are commonly used,
which detect frameshift and base-pair substitution mutations, respectively.

» Metabolic Activation: The test is conducted with and without a mammalian metabolic
activation system (S9 fraction from rat liver) to assess the mutagenicity of the parent
compound and its metabolites.

e Procedure:

o

The test compound is dissolved in a suitable solvent (e.g., DMSO).

o

Various concentrations of the test compound, the bacterial culture, and either the S9 mix
or a buffer are added to molten top agar.

o

The mixture is poured onto minimal glucose agar plates.

Plates are incubated at 37°C for 48-72 hours.

[¢]

o Data Analysis: The number of revertant colonies (his+) is counted for each concentration and
compared to the negative (solvent) control. A dose-dependent increase in revertant colonies,
typically at least a two-fold increase over the background, is considered a positive result.
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In Vivo Micronucleus Assay

Objective: To detect chromosomal damage or damage to the mitotic apparatus by quantifying
the formation of micronuclei in erythrocytes.

Protocol (based on a study with an azo food dye in mice)[12]:

Test Animals: Male Swiss albino mice are typically used.

e Dosing: The test substance is administered to the animals, usually via oral gavage or
intraperitoneal injection, at multiple dose levels. A vehicle control group is also included.

o Sample Collection: Bone marrow is collected from the femur at specific time points after
treatment (e.g., 24 and 48 hours).

o Slide Preparation: Bone marrow cells are flushed, smeared on slides, and stained with a
fluorescent dye (e.g., acridine orange) or Giemsa stain to differentiate polychromatic
erythrocytes (PCEs) from normochromatic erythrocytes (NCESs).

e Analysis: At least 2000 PCEs per animal are scored for the presence of micronuclei. The
ratio of PCEs to NCEs is also determined to assess cytotoxicity.

o Data Interpretation: A statistically significant, dose-dependent increase in the frequency of
micronucleated PCEs in treated groups compared to the control group indicates a positive
result.

Reproductive Toxicity Screening in Rodents

Objective: To evaluate the potential effects of a substance on male and female reproductive
performance and the development of offspring.

Protocol (based on OECD Guideline 421 and a study on Disperse Red 1)[10][13]:
o Test Animals: Sexually mature male and female rats or mice are used.

e Dosing: The test substance is administered daily by oral gavage to several groups of animals
at different dose levels for a specified period before mating, during mating, and for females,
throughout gestation and lactation.
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» Mating: Animals are paired for mating. Mating and fertility indices are recorded.
e Observations:

o Parental Animals: Clinical signs of toxicity, body weight, and food consumption are
monitored. After sacrifice, reproductive organs are weighed and examined
histopathologically.

o Offspring: The number of live and dead pups, pup weight, and any gross abnormalities are
recorded.

o Data Analysis: Reproductive and developmental parameters are statistically compared
between treated and control groups to identify any adverse effects.

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for many azo dyes, including likely Disperse Red 56,
involves metabolic activation. This process is crucial for their genotoxic and potential
carcinogenic effects.

Metabolic Activation of Azo Dyes

Azo dyes can be metabolized by azoreductases, enzymes present in the liver and gut
microbiota, which cleave the azo bond (-N=N-) to form aromatic amines.[14][15][16] These
aromatic amines can then undergo further metabolic activation, primarily in the liver, by
cytochrome P450 enzymes to form highly reactive electrophilic species that can bind to cellular
macromolecules like DNA, leading to mutations.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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